Cas no 36556-38-4 (Benzene, 1,4-dichloro-2,3-difluoro-)

• Product Name: Benzene, 1,4-dichloro-2,3-difluoro-
• CAS No: 36556-38-4
• MF: C₆H₂Cl₂F₂
• MW: 182.982886791229
• CID: 1476220
• PubChem ID: 85792649
• Update Time: 2025-11-02

Benzene, 1,4-dichloro-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2,3-difluoro-
• SCHEMBL20918502
• DTXSID001301338
• 1,4-Dichloro-2,3-difluorobenzene
• 36556-38-4

• Inchi： 1S/C6H2Cl2F2/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
• InChI Key： QDHPLDUYQJGJKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)F)Cl

Computed Properties

• Exact Mass: 181.95026
• Monoisotopic Mass: 181.9501618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,4-dichloro-2,3-difluoro-

Benzene, 1,4-dichloro-2,3-difluoro-: A Versatile Compound with Emerging Applications in Pharmaceutical and Material Sciences

Benzene, 1,4-dichloro-2,3-difluoro- (CAS No. 36556-38-4) is a halogenated aromatic hydrocarbon characterized by its unique molecular structure. This compound features a benzene ring substituted with two chlorine atoms at the 1,4 positions and two fluorine atoms at the 2,3 positions. The strategic placement of these halogen atoms significantly influences the compound's physicochemical properties, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its potential in pharmaceutical development and advanced material synthesis, underscoring its relevance in modern chemical sciences.

Benzene, 1,4-dichloro-2,3-difluoro- exhibits a planar aromatic structure with delocalized π-electron systems, which contribute to its stability and reactivity. The introduction of chlorine and fluorine atoms modifies the electronic distribution across the benzene ring, enhancing its ability to interact with biological targets or functionalize surfaces. These modifications also affect its solubility, volatility, and thermal stability, which are critical parameters for applications in drug delivery systems and polymer science.

Recent advancements in computational chemistry have enabled researchers to model the electronic behavior of Benzene, 1,4-dichloro-2,3-difluoro- with high precision. A 2023 study published in Journal of Physical Chemistry C demonstrated that the fluorine atoms at the 2,3 positions create a dipole moment that enhances the compound's interaction with polar molecules, a property that could be leveraged in the design of targeted drug delivery systems. Such findings align with the growing trend of using computational tools to predict molecular behavior and optimize synthetic pathways.

In pharmaceutical research, Benzene, 1,4-dichloro-2,3-difluoro- has shown promise as a building block for the synthesis of bioactive compounds. A 2024 report in Organic & Biomolecular Chemistry described its use as a precursor in the development of novel antifungal agents. The fluorine atoms at the 2,3 positions were found to improve the compound's metabolic stability, reducing degradation in vivo and enhancing therapeutic efficacy. This application highlights the importance of halogen substitution in modulating pharmacokinetic properties.

The synthesis of Benzene, 1,4-dichloro-2,3-difluoro- typically involves multi-step organic reactions, including electrophilic aromatic substitution and fluorination processes. A 2023 study in Green Chemistry explored sustainable methods for its production, emphasizing the use of catalytic systems to minimize energy consumption and waste generation. These developments reflect the industry's shift toward greener chemical manufacturing practices, which is a critical factor in the commercialization of such compounds.

Recent applications of Benzene, 1,4-dichloro-2,3-difluoro- in material science have focused on its role as a functionalizing agent for polymer surfaces. Research published in Advanced Materials Interfaces in 2024 demonstrated its ability to enhance the hydrophobicity and thermal resistance of polymer coatings. This property is particularly valuable in industries requiring durable and chemically inert materials, such as electronics and aerospace engineering.

The physicochemical properties of Benzene, 1,4-dichloro-2,3-difluoro- are further influenced by its molecular weight and surface tension. A 2023 analysis in Langmuir revealed that the compound's low surface tension makes it an effective surfactant in emulsification processes. This characteristic has led to its exploration in the formulation of nanocarriers for drug delivery, where it facilitates the dispersion of hydrophobic therapeutic agents in aqueous environments.

Interdisciplinary research has also explored the potential of Benzene, 1,4-dichloro-2,3-difluoro- in the development of smart materials. A 2024 study in ACS Applied Materials & Interfaces investigated its use in creating stimuli-responsive polymers that change their properties in response to environmental factors such as pH or temperature. This application highlights the compound's versatility in engineering materials with adaptive functionalities.

The safety profile of Benzene, 1,4-dichloro-2,3-difluoro- remains a key consideration for its industrial applications. While studies have shown that its halogenated structure reduces reactivity compared to other aromatic compounds, proper handling protocols are still required to ensure safe production and use. Research published in Environmental Science & Technology in 2023 emphasized the importance of containment measures to prevent environmental contamination, particularly in large-scale manufacturing processes.

Looking ahead, the future of Benzene, 1,4-dichloro-2,3-difluoro- research is likely to focus on expanding its applications in personalized medicine and sustainable technologies. Advances in molecular design and synthesis techniques are expected to further enhance its utility while minimizing ecological impacts. As the demand for innovative chemical solutions grows, this compound is poised to play a significant role in shaping the next generation of pharmaceutical and material science innovations.

In conclusion, Benzene, 1,4-dichloro-2,3-difluoro- represents a fascinating intersection of organic chemistry, pharmaceutical science, and material engineering. Its unique molecular structure and tunable properties make it a versatile compound with potential applications across multiple fields. As research continues to uncover new possibilities, its importance in modern scientific advancements is likely to grow, underscoring the value of interdisciplinary approaches in chemical innovation.